2-(4-chlorophenyl)-5-(4-phenyl-1-piperazinyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-(4-chlorophenyl)-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C20H17ClN4O/c21-16-8-6-15(7-9-16)19-23-18(14-22)20(26-19)25-12-10-24(11-13-25)17-4-2-1-3-5-17/h1-9H,10-13H2
• InChI Key: FQHFXUGJWGFYNO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=C(N=C(O3)C4=CC=C(C=C4)Cl)C#N
• Molecular Formula: C20H17ClN4O
• Molecular Weight: 364.8 g/mol

Description

2-(4-chlorophenyl)-5-(4-phenyl-1-piperazinyl)-1,3-oxazole-4-carbonitrile is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a member of the oxazole family of compounds, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Some novel derivatives, including those related to 2-(4-chlorophenyl)-5-(4-phenyl-1-piperazinyl)-1,3-oxazole-4-carbonitrile, have been synthesized and screened for their antimicrobial activities. These compounds demonstrated good to moderate activities against test microorganisms, highlighting their potential in developing new antimicrobial agents (Bektaş et al., 2010).

Spectroscopic Characterization and Nonlinear Optical Properties

Research on the structural parameters and spectroscopic characterization of certain dyes, including analyses on molecules with similar structures, has been conducted. The study provides insights into the molecular structure, NLO properties, and possible biological potentials, contributing to a deeper understanding of these compounds and their functionalities (Wazzan, Al-Qurashi, & Faidallah, 2016).

Antifungal Compound: Solubility Thermodynamics

A novel potential antifungal compound, belonging to the 1,2,4-triazole class and closely related to the mentioned chemical structure, has been synthesized. Its solubility in various solvents and thermodynamic parameters were determined, indicating its preference for lipophilic delivery pathways in biological media. This study enhances the understanding of the compound's pharmacological properties (Volkova, Levshin, & Perlovich, 2020).

Structural and Optical Properties

Investigations into the structural and optical properties of related compounds have been conducted, providing valuable information on their potential applications in materials science and photonic devices. Such studies contribute to the development of new materials with desired optical characteristics (Zeyada, El-Nahass, & El-Shabaan, 2016).

Anticancer Agents: Design, Synthesis, and Evaluation

Research on the design, synthesis, and in vitro biological evaluation of new series of compounds related to 2-(4-chlorophenyl)-5-(4-phenyl-1-piperazinyl)-1,3-oxazole-4-carbonitrile has identified compounds with significant activity against cancer cell lines. These findings highlight the compounds' potential as frameworks for developing potent anticancer drugs (El-Masry et al., 2022).